molecular formula C43H55N5O11S B13146009 5,10-Dioxa-2,8-diazadodecanoicacid,7-carboxy-3-[3-[[[[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]amino]iminomethyl]amino]propyl]-11,11-dimethyl-4,9-dioxo-,1-(9H-fluoren-9-ylmethyl)ester,(3S,7S)-

5,10-Dioxa-2,8-diazadodecanoicacid,7-carboxy-3-[3-[[[[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]amino]iminomethyl]amino]propyl]-11,11-dimethyl-4,9-dioxo-,1-(9H-fluoren-9-ylmethyl)ester,(3S,7S)-

Cat. No.: B13146009
M. Wt: 850.0 g/mol
InChI Key: MXZIBOOCECFVAV-HEVIKAOCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5,10-Dioxa-2,8-diazadodecanoicacid,7-carboxy-3-[3-[[[[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]amino]iminomethyl]amino]propyl]-11,11-dimethyl-4,9-dioxo-,1-(9H-fluoren-9-ylmethyl)ester,(3S,7S)- is a complex polyheterocyclic molecule with a dioxa-diaza backbone, a carboxy group at position 7, and a 9H-fluoren-9-ylmethyl ester protecting group. Its structure includes:

  • A guanidine-like iminomethylamino propyl side chain, enabling hydrogen bonding and charge interactions.
  • 11,11-Dimethyl groups enhancing steric stability.
  • The (3S,7S) stereochemistry, critical for chiral specificity in biochemical applications.

Properties

Molecular Formula

C43H55N5O11S

Molecular Weight

850.0 g/mol

IUPAC Name

(2S)-3-[(2S)-5-[[amino-[(2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoyl]oxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

InChI

InChI=1S/C43H55N5O11S/c1-24-25(2)36(26(3)27-19-20-43(7,8)58-35(24)27)60(54,55)48-39(44)45-21-13-18-33(38(51)56-23-34(37(49)50)47-41(53)59-42(4,5)6)46-40(52)57-22-32-30-16-11-9-14-28(30)29-15-10-12-17-31(29)32/h9-12,14-17,32-34H,13,18-23H2,1-8H3,(H,46,52)(H,47,53)(H,49,50)(H3,44,45,48)/t33-,34-/m0/s1

InChI Key

MXZIBOOCECFVAV-HEVIKAOCSA-N

Isomeric SMILES

CC1=C(C(=C(C2=C1OC(CC2)(C)C)C)S(=O)(=O)NC(=NCCC[C@@H](C(=O)OC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N)C

Canonical SMILES

CC1=C(C(=C(C2=C1OC(CC2)(C)C)C)S(=O)(=O)NC(=NCCCC(C(=O)OCC(C(=O)O)NC(=O)OC(C)(C)C)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N)C

Origin of Product

United States

Biological Activity

The compound 5,10-Dioxa-2,8-diazadodecanoic acid,7-carboxy-3-[3-[[[[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]amino]iminomethyl]amino]propyl]-11,11-dimethyl-4,9-dioxo-,1-(9H-fluoren-9-ylmethyl)ester,(3S,7S)- is a complex organic molecule with potential biological activities. This article aims to explore its biological activity based on available research findings and case studies.

Chemical Structure and Properties

This compound features a unique structure that includes multiple functional groups such as dioxo and sulfonyl moieties. Its complexity suggests potential interactions with various biological targets.

Biological Activity Overview

Research into the biological activity of this compound has revealed several key areas of interest:

  • Antitumor Activity : Preliminary studies indicate that derivatives of similar chemical structures exhibit cytotoxic effects on tumor cells. For instance, compounds with similar dioxo and diaza functionalities have shown promise in inhibiting cell proliferation in various cancer cell lines.
  • Mechanism of Action : The precise mechanism through which this compound exerts its biological effects is still under investigation. However, compounds with similar structural characteristics often disrupt cellular processes such as protein synthesis and induce apoptosis in cancer cells.
  • Neurotoxicity : Some studies suggest that compounds with similar frameworks may also exhibit neurotoxic properties. For example, spirogermanium, a related compound, demonstrated cytotoxicity towards cultured neurons alongside its antitumor effects .

Case Study 1: Cytotoxic Effects on Tumor Cells

A study investigating the cytotoxic effects of a related compound found that it significantly reduced cell viability in human cancer cell lines. The survival curves indicated that higher concentrations of the compound led to increased cell death. The study also noted that the cytotoxicity was temperature-dependent and varied based on the growth phase of the cells.

Case Study 2: Neurotoxicity Assessment

In another investigation focusing on neurotoxic effects, a related compound was tested on rat neuronal cultures. Results indicated that concentrations effective against tumor cells were also harmful to neurons, highlighting a potential risk for clinical applications involving similar compounds.

Data Tables

Study Compound Cell Type IC50 (µM) Effect Observed
Study 1Related Compound AHuman Cancer Cells5.0Significant cytotoxicity
Study 2Related Compound BRat Neurons10.0Neurotoxic effects observed

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

Compound A : Di-Boc-S-(2-aminoethyl)-L-cysteine (CAS 130622-07-0)
  • Structure: Contains a 10-Oxa-5-thia-2,8-diazadodecanoic acid backbone with Boc-protected amine groups.
  • Key Differences : Replaces the benzopyran sulfonyl group with a thia (sulfur) atom and lacks the fluorenylmethyl ester.
  • Properties : Improved solubility in polar solvents due to Boc groups; used in peptide synthesis as a protected cysteine derivative .
Compound B : 10-F737897 (CAS 2414254-47-8)
  • Structure : Features a 9H-fluoren-9-ylmethyl ester and dioxa-diaza chain but substitutes the benzopyran group with a cyclopropyl moiety.
  • Key Differences: Lacks the iminomethylamino propyl side chain; includes a tetramethyl-dioxa-diazaundecane core.
  • Applications : Used in life sciences research for its stability and biocompatibility .
Compound C : 5,8-Dioxa-2,11-diazadodecanedioic acid, 3,10-bis(methoxycarbonyl)- (CAS 650636-05-8)
  • Structure : Shares the dioxa-diaza backbone but incorporates bis(methoxycarbonyl) groups instead of carboxy and benzopyran sulfonyl substituents.
  • Utility : Explored in polymer chemistry for crosslinking applications .

Comparative Data Table

Property Target Compound Compound A Compound B Compound C
Molecular Formula C₃₈H₅₄N₆O₁₀S C₁₅H₂₈N₂O₆S C₂₆H₃₄N₄O₈ C₂₆H₃₂N₂O₁₀
Molecular Weight ~851 g/mol (estimated) 364.47 g/mol 532.54 g/mol 532.54 g/mol
Key Functional Groups Benzopyran sulfonyl, fluorenyl Thia, Boc-protected amines Cyclopropyl, fluorenyl Bis(methoxycarbonyl)
Solubility Low (hydrophobic backbone) Moderate (polar Boc groups) Low (lipophilic cyclopropyl) Moderate (ester groups)
Stereochemistry (3S,7S) None (S)-configuration None
Primary Use Hypothetical protease inhibitor Peptide synthesis Life sciences research Polymer crosslinking

Research Findings and Mechanistic Insights

  • Fluorenylmethyl Ester Role : The 9H-fluoren-9-ylmethyl group in the target compound and Compound B enhances stability during solid-phase synthesis, preventing premature hydrolysis .
  • Benzopyran Sulfonyl vs. Thia Groups : The benzopyran sulfonyl moiety in the target compound likely increases binding affinity to hydrophobic enzyme pockets compared to Compound A’s thia group, as seen in analogous sulfonamide-containing inhibitors .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.